Cas no 95387-98-7 (Acrylic Acid-13C)

• Product Name: Acrylic Acid-13C
• CAS No: 95387-98-7
• MF: C₃H₄O₂
• MW: 73.0553159713745
• CID: 803608
• PubChem ID: 12999056
• Update Time: 2025-06-12

Acrylic Acid-13C Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic-1-¹³C acid(9CI)
• ACRYLIC ACID (1-13C)
• ACRYLIC ACID, [1-13C]
• 2-Propenoic-1-13C acid(9CI)
• DTXSID40514651
• (113C)Prop-2-enoic acid
• Acrylic acid-1-13C
• 95387-98-7
• Acrylic acid-1-13C, >=99 atom % 13C, >=99% (CP), contains hydroquinone as stabilizer
• (1-~13~C)Prop-2-enoic acid
• Acrylic Acid-13C

• Inchi： 1S/C3H4O2/c1-2-3(4)5/h2H,1H2,(H,4,5)/i3+1
• InChI Key： NIXOWILDQLNWCW-LBPDFUHNSA-N
• SMILES： O[13C](C=C)=O

Computed Properties

• Exact Mass: 73.024484201g/mol
• Monoisotopic Mass: 73.024484201g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 55.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.065 g/mL at 25 °C
• Melting Point: 13 °C(lit.)
• Boiling Point: 139 °C(lit.)
• Flash Point: 130 °F
• Refractive Index: n20/D 1.4202(lit.)
• PSA: 37.30000
• LogP: 0.25700

Acrylic Acid-13C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2218 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34-50-35-20/21/22
• Safety Instruction： 26-36-45-61-36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acids

Additional information on Acrylic Acid-13C

Comprehensive Overview of Acrylic Acid-13C (CAS No. 95387-98-7): Applications, Isotopic Labeling, and Research Insights

Acrylic Acid-13C (CAS No. 95387-98-7) is a carbon-13 isotopically labeled derivative of acrylic acid, a pivotal compound in industrial and scientific research. This stable isotope-labeled variant is widely utilized in NMR spectroscopy, metabolic pathway tracing, and advanced material synthesis. With the growing demand for isotope-enriched chemicals in pharmaceuticals and environmental studies, Acrylic Acid-13C has emerged as a critical tool for researchers seeking high-precision analytical results.

The unique properties of Acrylic Acid-13C stem from its 13C-labeled carbon atom, which enhances signal detection in spectroscopic techniques. Unlike conventional acrylic acid, this labeled version minimizes background noise in mass spectrometry and NMR experiments, making it indispensable for drug metabolism studies and polymer chemistry. Recent trends highlight its role in sustainable material development, particularly in bio-based polymers, aligning with global efforts to reduce carbon footprints.

One of the most searched questions about Acrylic Acid-13C revolves around its synthesis methods and purity standards. The compound is typically synthesized via carboxylation reactions using 13C-enriched precursors, ensuring isotopic integrity. Manufacturers adhere to stringent QC protocols to guarantee ≥98% chemical and isotopic purity, meeting the demands of high-impact journals and regulatory agencies. Researchers also frequently inquire about its storage conditions—recommended at -20°C under inert gas to prevent polymerization.

In the context of biomedical research, Acrylic Acid-13C is leveraged to track metabolite fluxes in cancer cells and neurodegenerative diseases. Its integration into tracer assays provides unparalleled clarity in fluxomics studies, a hotspot in precision medicine. Additionally, the compound’s utility in green chemistry initiatives—such as catalytic conversion to renewable acrylates—has garnered attention in academic and industrial circles alike.

From an SEO perspective, high-volume queries include "Acrylic Acid-13C price," "13C-labeled acrylic acid suppliers," and "applications in NMR." These reflect the compound’s niche yet expanding market. To address user intent, this content emphasizes both technical specifications (e.g., molecular weight: 73.05 g/mol) and practical applications, bridging the gap between procurement and research needs.

Future directions for Acrylic Acid-13C research include its potential in quantum dot synthesis and CO2 utilization technologies. As industries prioritize isotope-based diagnostics and circular economy models, the demand for such specialized reagents is projected to rise. This underscores the importance of continuous innovation in labeled compound production and analytical methodologies.